2-(Trifluoromethyl)azetidine
Overview
Description
2-(Trifluoromethyl)azetidine is a chemical compound with the CAS Number: 1040331-55-2 . It has a molecular weight of 125.09 and is a liquid at room temperature .
Synthesis Analysis
The synthesis of 2-(Trifluoromethyl)azetidine involves several steps. One method starts from ethyl 4,4,4-trifluoroacetoacetate and involves imination, hydride reduction, chlorination, and base-induced ring closure . Another method involves the Strecker-type reaction using TMSCN to afford C-2 substituted azetidine .Molecular Structure Analysis
The molecular formula of 2-(Trifluoromethyl)azetidine is C4H6F3N . The InChI code is 1S/C4H6F3N/c5-4(6,7)3-1-2-8-3/h3,8H,1-2H2 .Chemical Reactions Analysis
Azetidines, including 2-(Trifluoromethyl)azetidine, are known for their reactivity, which is driven by a considerable ring strain . They are excellent candidates for ring-opening and expansion reactions . They also have potential in peptidomimetic and nucleic acid chemistry .Physical And Chemical Properties Analysis
2-(Trifluoromethyl)azetidine is a liquid at room temperature . The storage temperature is -10 degrees Celsius .Scientific Research Applications
Azetidine Synthesis
Azetidine is a prevalent structural motif found in various biologically active compounds . In a research paper, it was reported that La (OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines to afford azetidines . This reaction proceeded in high yields even in the presence of acid-sensitive and Lewis basic functional groups .
Amino Acid Surrogates
Azetidines are apt as amino acid surrogates along with their potential in peptidomimetic and nucleic acid chemistry . Their ubiquity in natural products and importance in medicinal chemistry make them a significant area of research .
Catalytic Processes
Azetidines possess important prospects in catalytic processes including Henry, Suzuki, Sonogashira and Michael additions . They represent an important class of strained compounds making them excellent candidates for ring-opening and expansion reactions .
Safety and Hazards
The safety information for 2-(Trifluoromethyl)azetidine indicates that it is dangerous . The hazard statements include H225 (Highly flammable liquid and vapor) and H314 (Causes severe skin burns and eye damage) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
Azetidines, including 2-(Trifluoromethyl)azetidine, have been the subject of recent research due to their potential in various fields such as medicinal chemistry, catalytic processes, and nucleic acid chemistry . Future research will likely continue to explore these potentials and develop new synthetic strategies .
properties
IUPAC Name |
2-(trifluoromethyl)azetidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F3N/c5-4(6,7)3-1-2-8-3/h3,8H,1-2H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIIQGGQFRCUFCZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1040331-55-2 |
Source
|
| Record name | 2-(trifluoromethyl)azetidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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